3-Amino-4-(cyclohexyloxy)phenol

• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol
• IUPAC Name: 3-amino-4-cyclohexyloxyphenol
• InChI: InChI=1S/C12H17NO2/c13-11-8-9(14)6-7-12(11)15-10-4-2-1-3-5-10/h6-8,10,14H,1-5,13H2
• InChI Key: FGWNDMZCAJZCKB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OC2=C(C=C(C=C2)O)N

Description

3-Amino-4-(cyclohexyloxy)phenol is an aromatic compound featuring a phenol core substituted with an amino group at the 3-position and a cyclohexyloxy group at the 4-position. This combination of substituents makes the compound of interest in pharmaceutical and materials science research, particularly in ligand design and bioactive molecule synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Amino-4-(cyclohexyloxy)phenol typically involves nucleophilic aromatic substitution reactions. One common method is the reaction of 4-chlorophenol with cyclohexanol in the presence of a base to form 4-(cyclohexyloxy)phenol. This intermediate is then subjected to nitration to introduce the nitro group, followed by reduction to convert the nitro group to an amino group, yielding 3-Amino-4-(cyclohexyloxy)phenol .

Industrial Production Methods: Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the final product.

Types of Reactions:

Oxidation: 3-Amino-4-(cyclohexyloxy)phenol can undergo oxidation reactions to form quinones.

Reduction: The compound can be reduced to form hydroquinones using reducing agents such as sodium borohydride.

Substitution: Electrophilic aromatic substitution reactions can occur at the ortho and para positions relative to the hydroxyl group.

Common Reagents and Conditions:

Oxidation: Sodium dichromate, potassium permanganate, and hydrogen peroxide.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Halogens (chlorine, bromine), sulfonic acids.

Major Products:

Oxidation: Quinones.

Reduction: Hydroquinones.

Substitution: Halogenated or sulfonated derivatives.

Scientific Research Applications

3-Amino-4-(cyclohexyloxy)phenol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and polymers.

Biology: Investigated for its potential as an antioxidant due to its phenolic structure.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anti-tumor activities.

Industry: Utilized in the production of plastics, adhesives, and coatings due to its ability to improve thermal stability and flame resistance.

Mechanism of Action

The mechanism of action of 3-Amino-4-(cyclohexyloxy)phenol is primarily related to its antioxidant properties. The compound can scavenge free radicals and chelate metal ions, thereby reducing oxidative stress. It also modulates cell signaling pathways and gene expression, contributing to its pharmacological effects . Key molecular targets include nuclear factor-kappa B (NF-kB) and nuclear erythroid factor 2 (Nrf2) .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs and Substituent Effects

Key structural analogs include:

• 3-Amino-4-(benzyloxy)thieno[2,3-b]pyridine-2-carboxamide (3d): Benzyloxy substituent on a thienopyridine core .
• 3-Amino-4-(cycloheptyloxy)thieno[2,3-b]pyridine-2-carboxamide (3f): Cycloheptyloxy group, larger than cyclohexyloxy .
• 3-[1-Methyl-3-(phenethylamino)cyclohexyl]phenol (14): Cyclohexyl-linked phenol with phenethylamino and methyl groups .
• 3-Amino-4-fluorophenol: Fluorine substituent instead of cyclohexyloxy, altering electronic properties .

Key Differences :

• Cyclohexyloxy vs. Benzyloxy/Cycloheptyloxy : Bulkier alkoxy groups (e.g., cycloheptyloxy) reduce melting points due to disrupted crystal packing (e.g., 3e: 206–208°C vs. 3d: 216–221°C) .
• Amino Position: In 3-{[2-(cyclohex-1-en-1-yl)ethyl]amino}methylphenol (), the amino group is part of an aminomethyl side chain, unlike the direct aromatic substitution in the target compound, affecting hydrogen-bonding capacity .

Physical and Chemical Properties

Compound Name	Core Structure	Substituent	Molecular Weight	Melting Point (°C)	Solubility Trends
3-Amino-4-(cyclohexyloxy)phenol	Phenol	Cyclohexyloxy	~225 (estimated)	Not reported	Low water solubility
3d (Thienopyridine derivative)	Thieno[2,3-b]pyridine	Benzyloxy	299	216–221	Moderate (polar solvents)
3e (Thienopyridine derivative)	Thieno[2,3-b]pyridine	Cyclohexyloxy	291	206–208	Low (hydrophobic)
3-[3-(Phenethylamino)cyclohexyl]phenol	Cyclohexyl-phenol	Phenethylamino	~328 (estimated)	Not reported	Variable (depends on salt)
3-Amino-4-fluorophenol	Phenol	Fluorine	127	Not reported	Higher (polar substituent)

Notes:

• Molecular Weight: The thienopyridine derivatives (3d, 3e, 3f) have higher molecular weights (~290–305) compared to the phenol-based target (~225), reflecting their larger heterocyclic cores .
• Solubility: Cyclohexyloxy’s hydrophobicity likely reduces aqueous solubility compared to fluorinated or smaller alkoxy analogs (e.g., 3-Amino-4-fluorophenol) .